Cas no 1807088-23-8 (3-Bromo-2-fluoro-6-methylphenol)

• Product Name: 3-Bromo-2-fluoro-6-methylphenol
• CAS No: 1807088-23-8
• MF: C₇H₆BrFO
• MW: 205.024344921112
• CID: 4618111
• Update Time: 2025-11-02

3-Bromo-2-fluoro-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-6-methylphenol
• 3-Bromo-2-fluoro-6-methylphenol

• Inchi： 1S/C7H6BrFO/c1-4-2-3-5(8)6(9)7(4)10/h2-3,10H,1H3
• InChI Key： KISHPRSWTLOCBV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 3-Bromo-2-fluoro-6-methylphenol

3-Bromo-2-fluoro-6-methylphenol (CAS No. 1807088-23-8): A Comprehensive Guide to Its Properties and Applications

3-Bromo-2-fluoro-6-methylphenol (CAS No. 1807088-23-8) is a halogenated phenolic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique bromo-fluoro-methyl substitution pattern, serves as a versatile intermediate in the development of advanced chemical entities. Its molecular formula is C₇H₆BrFO, and it features a phenol core modified with bromine, fluorine, and a methyl group, which collectively enhance its reactivity and applicability.

The physical and chemical properties of 3-Bromo-2-fluoro-6-methylphenol make it a valuable building block in synthetic chemistry. It typically appears as a white to off-white crystalline solid with a melting point ranging between 80-85°C. The presence of both bromine and fluorine atoms introduces electron-withdrawing effects, which can significantly influence the compound's reactivity in nucleophilic aromatic substitution (S_NAr) reactions. Researchers often exploit these properties to design novel pharmaceutical intermediates or agrochemicals, aligning with the growing demand for halogenated compounds in drug discovery.

One of the most compelling applications of 3-Bromo-2-fluoro-6-methylphenol lies in the pharmaceutical industry. With the rise of targeted drug therapies and small-molecule inhibitors, this compound has been explored as a precursor in the synthesis of bioactive molecules. For instance, its structural motifs are found in compounds under investigation for their potential anti-inflammatory or antimicrobial properties. The fluoro-methyl group, in particular, is known to improve metabolic stability, a critical factor in drug design. This aligns with current trends in personalized medicine, where researchers seek to optimize drug efficacy and minimize side effects.

In addition to pharmaceuticals, 3-Bromo-2-fluoro-6-methylphenol finds utility in material science, particularly in the development of advanced polymers and liquid crystals. The incorporation of halogen atoms into polymer backbones can enhance thermal stability and flame retardancy, addressing the increasing demand for high-performance materials in electronics and aerospace. Furthermore, the compound's ability to act as a ligand or catalyst in metal-organic frameworks (MOFs) has sparked interest in sustainable chemistry and green synthesis initiatives.

The market dynamics surrounding 3-Bromo-2-fluoro-6-methylphenol reflect its growing importance. As industries prioritize eco-friendly synthesis and cost-effective intermediates, this compound has emerged as a preferred choice due to its balanced reactivity and commercial availability. Recent advancements in flow chemistry and catalytic halogenation have further streamlined its production, reducing environmental impact. These developments resonate with the broader shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

From a safety and handling perspective, 3-Bromo-2-fluoro-6-methylphenol requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, its halogenated nature warrants careful disposal to prevent environmental contamination. This aspect is particularly relevant given the increasing scrutiny of halogenated waste management in industrial settings.

Looking ahead, the future of 3-Bromo-2-fluoro-6-methylphenol appears promising, with ongoing research exploring its potential in bioconjugation and probe development for diagnostic applications. Its compatibility with modern synthetic techniques, such as click chemistry and photocatalysis, positions it as a key player in next-generation chemical innovations. As the scientific community continues to uncover new applications, this compound is poised to remain at the forefront of interdisciplinary research.

In summary, 3-Bromo-2-fluoro-6-methylphenol (CAS No. 1807088-23-8) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug development to advanced materials—highlight its significance in contemporary science. For researchers and industry professionals seeking reliable halogenated phenol derivatives, this compound offers a compelling combination of versatility and performance, making it a staple in modern chemical workflows.